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Compound of Interest

Compound Name: Barium selenide (BaSe)

Cat. No.: B073953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical and physical properties of

Barium Selenide (BaSe), a significant member of the II-VI semiconductor family. The

information presented is intended to support research and development activities by providing

detailed data, experimental protocols, and conceptual visualizations.

Introduction
Barium Selenide (BaSe) is an inorganic binary compound belonging to the alkaline earth

chalcogenide family.[1] It is a crystalline solid that has garnered scientific interest due to its

unique electronic and optical properties, particularly its status as having the lowest energy

band gap among alkaline earth chalcogenides.[1][2] This property makes it a material of

interest for applications in optoelectronic devices and semiconductor research.[1][3] In its pure

form, Barium Selenide is a white solid, though it often appears colored due to surface oxidation

from exposure to air.[2]

Core Physicochemical Properties
The fundamental properties of Barium Selenide are summarized in the tables below, providing

a consolidated reference for its physical, crystallographic, and electronic characteristics.

Table 1: General and Physical Properties of Barium Selenide
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Property Value Reference(s)

Chemical Formula BaSe [4][5]

Molar Mass 216.298 g·mol⁻¹ [2][6]

Appearance

White crystalline solid, often

with reddish or gray coloration

due to oxidation.

[1][2][7]

Density 5.02 g/cm³ [1][4][7]

Melting Point 1780 °C [1][4][8]

Solubility in Water
Reacts with and decomposes

in water.
[3][7][9]

CAS Number 1304-39-8 [2][4][5]

Table 2: Crystallographic Data of Barium Selenide

Property Value Reference(s)

Crystal Structure NaCl type (cubic) [1][2][4]

Space Group Fm3m (No. 225) [1][2][6]

Lattice Constant (a) 662.9 pm [1][2][6]

Formula Units per Cell (Z) 4 [2][6]

Coordination Geometry
Octahedral (6-coordinate) for

both Ba and Se.
[4][10]

Bonding Character Predominantly ionic. [1]

Table 3: Electronic and Optical Properties of Barium Selenide
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Property Value Notes Reference(s)

Band Gap (Bulk) ~1.8 eV

The lowest among

alkaline earth

chalcogenides.

[1]

Band Gap (Thin Film) 1.70 eV
Determined by optical

measurements.
[11][12]

Band Gap (Thin Film) 2.30 - 2.98 eV

Varies with chemical

bath deposition

temperature (55°C to

35°C).

[11]

Semiconductor Type II-VI Semiconductor [1]

Optical Transmission

High transmittance

(~85%) in UV-VIS

regions for thin films.

[11]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Barium Selenide are crucial

for reproducible research. The following sections outline key experimental procedures cited in

the literature.

a) Reduction of Barium Selenate

This is a common and reliable laboratory method for producing polycrystalline Barium Selenide.

[1]

Reaction: BaSeO₄ + 4H₂ → BaSe + 4H₂O[1][2]

Protocol:

Place approximately 1 gram of Barium Selenate (BaSeO₄) in a thin layer within a quartz

boat.

Dry the starting material at 200°C in a reaction tube under a stream of nitrogen (N₂).
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Introduce a stream of hydrogen (H₂) gas.

Heat the sample to 500°C and maintain for two hours to facilitate the reduction.[7] For

higher purity, temperatures between 600-800°C with hydrogen flow rates of 50-100

mL/min can be used.[1]

Cool the system to room temperature under an inert atmosphere (e.g., N₂ or Argon) before

handling the BaSe powder to prevent re-oxidation.

b) High-Temperature Reaction with Elemental Selenium

An alternative synthesis route involves the direct reaction of a barium salt with selenium.

Reaction: 2BaCO₃ + 5Se → 2BaSe + 3SeO₂ + CO₂[2][7]

Protocol:

Thoroughly mix Barium Carbonate (BaCO₃) or Barium Oxide (BaO) with elemental

Selenium (Se) in a stoichiometric ratio.

Place the mixture in a crucible suitable for high-temperature reactions (e.g., alumina or

quartz).

Heat the mixture to a high temperature in an inert atmosphere or vacuum-sealed ampoule

to initiate the reaction. The exact temperature and duration will depend on the scale and

specific reactants.

Cool the product slowly to room temperature. The process may yield byproducts like

Selenium Dioxide (SeO₂) which may need to be removed through subsequent purification

steps.

c) Chemical Bath Deposition (for Thin Films)

This technique is suitable for producing BaSe thin films on substrates for optoelectronic

applications.[11][12]

Protocol:
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Prepare an aqueous solution bath containing a barium salt, such as 0.5M Barium Chloride

(BaCl₂), and a selenium source.

A common selenium precursor is formed by reacting Potassium Selenate (K₂SeO₄) with

Sodium Thiosulfate (Na₂S₂O₃) to create a selenosulfate complex (SeSO₃²⁻).[12]

Add a complexing agent (e.g., Na₂S₂O₃) to slow down the reaction rate and prevent rapid

precipitation.[12]

Adjust the solution to an alkaline pH using a base like Ammonia (NH₃) to facilitate the

deposition process.[12]

Immerse pre-cleaned glass substrates vertically into the solution.

Maintain the bath at a constant temperature (e.g., between 35°C and 55°C) for a specific

duration. The film thickness will increase with deposition time.[11]

After deposition, remove the coated substrates, rinse them with deionized water, and dry

them.

X-Ray Diffraction (XRD): This is the primary technique used to confirm the crystal structure

and phase purity of synthesized BaSe. The resulting diffraction pattern can be compared

against standard patterns (e.g., JCPDS files) to verify the cubic NaCl-type structure and

determine lattice parameters.[11][12]

UV-Visible Spectroscopy: For thin films, UV-Vis spectroscopy is used to measure optical

properties like absorbance and transmittance over a range of wavelengths.[11] This data is

essential for calculating the optical band gap of the material, typically by plotting (αhν)²

versus photon energy (hν) and extrapolating the linear portion to the energy axis (a Tauc

plot).

Visualizations: Pathways and Workflows
The following diagrams illustrate key structural and procedural aspects of Barium Selenide.

Caption: Crystal structure representation of Barium Selenide.

Caption: Key synthesis routes for producing Barium Selenide.
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Caption: Relationship between deposition temperature and band gap.

Health and Safety
Barium Selenide is classified as hazardous. It is toxic if swallowed or inhaled and may cause

damage to organs through prolonged or repeated exposure.[2] It is also considered an

environmental hazard.[2] All handling of Barium Selenide should be performed in a well-

ventilated area, preferably a fume hood or glovebox, with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Due to its reactivity with

water, it must be stored under dry, inert conditions.[7]

Conclusion
Barium Selenide remains a material of significant interest in materials science and solid-state

chemistry. Its distinct properties, particularly its narrow band gap, position it as a candidate for

specialized semiconductor applications. This guide has consolidated the fundamental chemical

and physical data, outlined reliable experimental protocols, and provided clear visualizations to

support further research and development. A thorough understanding of its synthesis,

characterization, and handling is paramount for leveraging its potential while ensuring

laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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